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Executive Summary
Spidoxamat is a novel insecticide developed by Bayer Crop Science, offering a unique mode

of action for the control of a broad spectrum of economically important sucking insect pests. As

a member of the tetramic acid derivatives, Spidoxamat is classified by the Insecticide

Resistance Action Committee (IRAC) as a Group 23 insecticide, acting as an inhibitor of acetyl-

CoA carboxylase (ACCase). This mechanism disrupts lipid biosynthesis, a fundamental

metabolic process in insects, leading to mortality. This technical guide provides a

comprehensive overview of Spidoxamat's activity, mode of action, and available efficacy

information against key sucking insect pests. While specific quantitative data from peer-

reviewed publications is emerging due to the novelty of the compound, this guide synthesizes

the current understanding to support research and development professionals.

Mode of Action: Inhibition of Acetyl-CoA
Carboxylase
Spidoxamat's insecticidal activity is derived from its ability to inhibit the enzyme acetyl-CoA

carboxylase (ACCase).[1][2] ACCase is a critical enzyme in the biosynthesis of fatty acids,

which are essential components of cell membranes and play a vital role in energy storage and

metabolism. By inhibiting ACCase, Spidoxamat disrupts the production of malonyl-CoA, a key

building block for fatty acid synthesis. This disruption of lipid biosynthesis ultimately leads to the
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inhibition of growth, development, and reproduction, and ultimately, the death of the target

insect.[1]

The following diagram illustrates the signaling pathway of Spidoxamat's mode of action:

Caption: Spidoxamat's mode of action via ACCase inhibition.

Spectrum of Activity Against Sucking Insects
Spidoxamat has demonstrated a broad spectrum of activity against a variety of piercing-

sucking insect pests.[3] Its efficacy has been noted in both foliar and soil applications, providing

flexibility in pest management strategies.[3]

Key Target Pests
Based on available information, Spidoxamat is effective against the following major groups of

sucking insects:

Aphids: Various aphid species are susceptible to Spidoxamat.

Whiteflies: Efficacy against whitefly populations has been highlighted.

Mealybugs: Spidoxamat is a potential tool for the management of mealybugs.

Psyllids: Control of psyllids is within the activity spectrum of Spidoxamat.

Scales: The insecticide has shown activity against scale insects.

Thrips: Suppression of thrips populations has also been reported.[3]

The following diagram illustrates the logical relationship of Spidoxamat's spectrum of activity:

Caption: Spidoxamat's spectrum of activity against sucking insects.

Quantitative Efficacy Data
As of the date of this document, specific quantitative efficacy data, such as LC50 (lethal

concentration for 50% of the test population) or ED50 (effective dose for 50% of the test

population) values for Spidoxamat against a range of sucking insect species, are not widely
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available in the public domain. This is common for newly developed active ingredients where

such data is often proprietary and part of the regulatory submission process. The information

available consistently describes the efficacy of Spidoxamat in qualitative terms such as

"excellent efficacy".[3]

Table 1: Summary of Spidoxamat's Qualitative Efficacy Against Sucking Insects

Target Pest Group Qualitative Efficacy
Application
Methods

Notes

Aphids Excellent Foliar, Soil
Effective against

various aphid species.

Whiteflies Excellent Foliar, Soil Key target pest.

Mealybugs Effective Foliar, Soil

Important for

management in

various crops.

Psyllids Effective Foliar, Soil
Control of psyllid

populations.

Scales Effective Foliar, Soil
Activity against scale

insects.

Thrips Suppression Foliar
Provides suppression

of thrips populations.

Note: This table is based on descriptive information from available sources. Quantitative data

will be added as it becomes publicly available.

Experimental Protocols for Efficacy Evaluation
Detailed experimental protocols for Spidoxamat efficacy studies are not yet publicly available.

However, a general methodology for conducting insecticide bioassays to determine the efficacy

of a new active ingredient against sucking insects is provided below. These protocols are

based on standard entomological testing procedures.
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General Laboratory Bioassay Protocol (Leaf-Dip Method
for Aphids/Whiteflies)

Insect Rearing: Maintain healthy, age-standardized colonies of the target insect species

(e.g., Aphis gossypii, Bemisia tabaci) on untreated host plants in a controlled environment

(e.g., 25±2°C, 60±10% RH, 16:8 L:D photoperiod).

Preparation of Test Solutions: Prepare a stock solution of Spidoxamat in an appropriate

solvent (e.g., acetone with a surfactant). Make a series of dilutions to create a range of at

least five to seven concentrations. A control solution (solvent and surfactant only) must be

included.

Leaf Disc Preparation: Excise leaf discs from the host plant using a cork borer.

Treatment Application: Dip each leaf disc into a test solution for a standardized period (e.g.,

10-30 seconds). Allow the discs to air dry completely.

Insect Infestation: Place the treated leaf discs, adaxial side down, on a layer of agar in a petri

dish. Transfer a known number of adult or nymphal insects (e.g., 20-30) onto each leaf disc.

Incubation: Seal the petri dishes and incubate them under the same controlled

environmental conditions used for insect rearing.

Mortality Assessment: Assess insect mortality at specified time intervals (e.g., 24, 48, 72

hours) under a stereomicroscope. Insects that are unable to move when prodded with a fine

brush are considered dead.

Data Analysis: Correct the mortality data for control mortality using Abbott's formula. Perform

probit or logit analysis to calculate the LC50 or LC90 values and their 95% confidence

intervals.

General Field Trial Protocol
Trial Site Selection: Select a field with a history of infestation by the target sucking insect

pest(s) and uniform crop stand.
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Experimental Design: Use a randomized complete block design (RCBD) with a minimum of

four replications.

Plot Size: Establish individual plots of a size appropriate for the crop and application

equipment.

Treatments: Include a range of Spidoxamat application rates, a standard insecticide for

comparison, and an untreated control.

Application: Apply the treatments using calibrated spray equipment to ensure uniform

coverage. For soil applications, use appropriate drenching or drip irrigation methods.

Sampling: At pre-determined intervals before and after treatment, collect insect population

data by counting the number of insects on a specified number of leaves, stems, or whole

plants per plot.

Data Collection: Record insect counts for different life stages (e.g., eggs, nymphs, adults).

Also, assess any phytotoxicity to the crop.

Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine the significance of treatment effects on the pest population.

The following diagram provides a generalized workflow for an insecticide efficacy evaluation:
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To cite this document: BenchChem. [Spidoxamat: A Technical Guide to its Spectrum of
Activity Against Sucking Insects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6598133#spidoxamat-s-spectrum-of-activity-against-
sucking-insects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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